Cas no 131829-51-1 (7alpha,7'alpha,8beta,8'beta-4,4'-dihydroxy-3,3'-dimethoxy-7,4'-epoxylignane)

• Product Name: 7alpha,7'alpha,8beta,8'beta-4,4'-dihydroxy-3,3'-dimethoxy-7,4'-epoxylignane
• CAS No: 131829-51-1
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• CID: 2078333
• PubChem ID: 13870572
• Update Time: 2025-04-21

7alpha,7'alpha,8beta,8'beta-4,4'-dihydroxy-3,3'-dimethoxy-7,4'-epoxylignane Chemical and Physical Properties

Names and Identifiers

• 7alpha,7'alpha,8beta,8'beta-4,4'-dihydroxy-3,3'-dimethoxy-7,4'-epoxylignane
• Malabaricanol
• malabaricanone-A
• nectandrin B
• nectandrin-B
• rel.(8R,8'S)-dimethyl-(7R,7'S)-bis(4-hydroxy-3-methoxyphenyl)tetrahydrofuran
• Tetrahydro-furoguaiacin-A
• CHEMBL1170325
• BDBM50487943
• TETRAHYDROFUROGUAIACIN B
• rel-4,4'-[(2R,3S,4R,5S)-Tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2-methoxyphenol]
• 131829-51-1
• SCHEMBL12118597
• DTXSID701131691
• rel-4,4a(2)-[(2R,3S,4R,5S)-Tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2-methoxyphenol]

• Inchi： 1S/C20H24O5/c1-11-12(2)20(14-6-8-16(22)18(10-14)24-4)25-19(11)13-5-7-15(21)17(9-13)23-3/h5-12,19-22H,1-4H3/t11-,12+,19+,20-
• InChI Key： GMXMKSFJQLFOSO-SRRICDNISA-N
• SMILES： O1[C@@H](C2C=CC(=C(C=2)OC)O)[C@@H](C)[C@@H](C)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 344.16237386g/mol
• Monoisotopic Mass: 344.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans